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Compound of Interest

Compound Name: 8-Geranyl daidzein

CAS No.: 1072940-16-9

Cat. No.: B2806515

Get Quote

Target Molecule: 8-Geranyl Daidzein (8-GD) Source Matrix:Psoralea corylifolia (Syn.[1][2]

Cullen corylifolium) Fruits or Engineered Biosystems CAS Registry Number: 135383-92-9

(Generic for geranyl daidzein isomers; specific isomer verification required via NMR)

Executive Summary & Scientific Context
8-Geranyl daidzein (8-GD) is a prenylated isoflavonoid distinguished by the attachment of a

C10 geranyl moiety to the C-8 position of the daidzein backbone. Unlike its parent aglycone

daidzein, the geranyl chain confers significant lipophilicity, altering its bioavailability and

interaction with cellular membranes. While daidzein is ubiquitous in legumes, 8-GD is a rare

secondary metabolite primarily isolated from the fruits of Psoralea corylifolia (Bu Gu Zhi) or

synthesized via metabolic engineering using aromatic prenyltransferases (e.g., NphB,

SCO7190).

Key Challenges in Extraction:

Lipophilicity: The geranyl side chain shifts the LogP significantly higher than daidzein.

Standard aqueous-methanol extraction protocols for isoflavone glycosides may result in poor
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recovery of 8-GD if the organic solvent ratio is too low.

Structural Isomerism: 8-GD often co-elutes with other prenylated isomers (e.g., 6-geranyl

daidzein or cyclized derivatives like corylifol A). High-resolution separation is non-negotiable.

Low Natural Abundance: In wild-type P. corylifolia, 8-GD is a minor constituent compared to

bakuchiol and psoralen, necessitating rigorous enrichment steps.

Pre-Extraction Considerations
Plant Material Preparation[1][2][3][4][5][6][7][8]

Source: Dried fruits of Psoralea corylifolia.[1][2][3][4][5][6]

Grinding: Pulverize to a fine powder (40–60 mesh). Excessive heat during grinding must be

avoided to prevent oxidation of the olefinic double bonds in the geranyl chain.

Defatting (Critical Decision Point):

Standard Protocol: Defat with n-hexane.[7]

Caveat for 8-GD: Due to the geranyl chain, 8-GD has partial solubility in hexane. Do not

discard the hexane fraction without TLC verification. However, for bulk extraction, a short

hexane wash is permissible if followed immediately by a more polar organic solvent.

Reagents & Standards
Extraction Solvent: 95% Ethanol (EtOH) or Methanol (MeOH).

Partition Solvent: Ethyl Acetate (EtOAc).[8][7]

Chromatography: Silica gel (200–300 mesh), Acetonitrile (HPLC grade), Formic Acid (FA).

Detailed Extraction & Isolation Protocol
Phase 1: Primary Extraction (Solid-Liquid)
Objective: Maximize recovery of prenylated flavonoids while minimizing co-extraction of highly

polar polysaccharides.
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Maceration/Reflux:

Suspend 1.0 kg of dried P. corylifolia powder in 5 L of 95% Ethanol.

Method A (Thermal): Reflux at 70°C for 3 hours (x3 cycles).

Method B (Non-Thermal/UAE): Ultrasonication at 40 kHz, 45°C for 60 mins (x3 cycles).

Preferred for preserving prenyl integrity.

Filtration & Concentration:

Filter supernatants through Whatman No. 1 paper.

Concentrate under reduced pressure (Rotary Evaporator) at <50°C to obtain a crude

ethanolic extract (CE).[9]

Phase 2: Liquid-Liquid Fractionation
Objective: Separate 8-GD from highly non-polar lipids (fats) and highly polar glycosides.

Suspension: Resuspend the CE in 1 L of distilled water.

Partitioning:

Step A (Lipid Removal): Extract with n-Hexane (1 L x 3).

Note: The hexane layer will contain bakuchiol and fatty acids. 8-GD partitions

preferentially into the aqueous/interface layer due to the phenolic hydroxyls, but check

hexane layer by TLC to ensure no loss.

Step B (Target Enrichment): Extract the remaining aqueous phase with Ethyl Acetate

(EtOAc) (1 L x 4).

Step C (Discard): The remaining aqueous phase contains polar glycosides and sugars.

Discard.

Drying: Dry the EtOAc fraction over anhydrous
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, filter, and concentrate to dryness. This is the Prenylated Flavonoid Enriched Fraction
(PFEF).

Phase 3: Purification (Chromatography)[4][11]
Step 1: Silica Gel Open Column

Stationary Phase: Silica gel (200–300 mesh).

Mobile Phase: Gradient elution using Petroleum Ether (PE) : Ethyl Acetate (EtOAc).

Start: 90:10 (Elutes non-polar impurities).

Target Window: 80:20 to 60:40 (8-GD typically elutes here).

End: 0:100 (Flush column).

Monitoring: Collect fractions and screen via TLC (Visualization: UV 254nm and Vanillin-

H2SO4 spray). Pool fractions containing the target spot (

in PE:EtOAc 7:3).

Step 2: Semi-Preparative HPLC
Objective: Isolate 8-GD from structural isomers (e.g., corylifol A, bavachin).

Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5 µm, 250 x 10 mm).

Mobile Phase:

Solvent A: Water + 0.1% Formic Acid.[10]

Solvent B: Acetonitrile (ACN).

Gradient Program:

0-5 min: 40% B (Isocratic)

5-25 min: 40% -> 85% B (Linear Gradient)
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25-30 min: 85% -> 100% B

Flow Rate: 3.0 - 5.0 mL/min (depending on column diameter).

Detection: UV 254 nm (Daidzein chromophore).

Retention: 8-GD is lipophilic; expect elution late in the gradient (approx. 75-80% B).

Analytical Validation & Quality Control
HPLC-UV/MS Quantification
System: Agilent 1290 Infinity or equivalent UHPLC. Column: C18 (2.1 x 100 mm, 1.7 µm).[10]

Parameter Setting

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile

Gradient 50% B to 95% B over 15 min

Flow Rate 0.3 mL/min

Detection UV 254 nm; MS (ESI Negative Mode)

Target Mass

m/z 389.17

(Calc. for

)

Structural Verification (NMR)
Differentiation from 6-geranyl daidzein is critical.

1H NMR (DMSO-d6): Look for the geranyl signals:

~1.60, 1.57, 1.89 (Methyl groups on geranyl chain).

~3.30 (Doublet, H-1'' attached to C-8).

~5.20 (Triplet, olefinic protons).
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Key Diagnostic: In 8-GD, the H-6 proton on the A-ring appears as a singlet (or doublet with

meta-coupling if H-8 is substituted, but here H-8 is the geranyl site, so H-6 is the only A-ring

proton). Correction: If substituted at C-8, H-6 is a singlet. If substituted at C-6, H-8 is a

singlet. 2D HMBC is required to confirm attachment to C-8 via correlation with C-7 and C-9.

Visualized Workflows
Extraction & Purification Flowchart
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Caption: Step-by-step fractionation workflow for isolating 8-Geranyl Daidzein from Psoralea

corylifolia.

Biosynthetic Logic (Metabolic Engineering Context)
For researchers utilizing transgenic roots or microbial hosts.[11]
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Caption: Enzymatic pathway for 8-GD synthesis. Specificity of the prenyltransferase

determines yield.
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29. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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